molecular formula C11H12BrNO3 B13306945 4-(3-Bromo-5-methoxy-phenyl)-morpholin-3-one

4-(3-Bromo-5-methoxy-phenyl)-morpholin-3-one

Cat. No.: B13306945
M. Wt: 286.12 g/mol
InChI Key: FAXBFZVKCHKNAM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(3-Bromo-5-methoxy-phenyl)-morpholin-3-one (CAS: 1427417-35-3) is a morpholin-3-one derivative with a substituted phenyl ring at the 4-position of the morpholine ring. Its molecular formula is C₁₁H₁₂BrNO₃, and it has a molecular weight of 286.12 g/mol . The compound features a bromine atom at the 3-position and a methoxy group at the 5-position on the phenyl ring, which influence its electronic and steric properties.

Properties

Molecular Formula

C11H12BrNO3

Molecular Weight

286.12 g/mol

IUPAC Name

4-(3-bromo-5-methoxyphenyl)morpholin-3-one

InChI

InChI=1S/C11H12BrNO3/c1-15-10-5-8(12)4-9(6-10)13-2-3-16-7-11(13)14/h4-6H,2-3,7H2,1H3

InChI Key

FAXBFZVKCHKNAM-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CC(=C1)N2CCOCC2=O)Br

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-Bromo-5-methoxy-phenyl)-morpholin-3-one typically involves the reaction of 3-bromo-5-methoxyphenylboronic acid with morpholinone under specific conditions. The reaction is often catalyzed by palladium-based catalysts and requires a base such as potassium carbonate. The process involves heating the reaction mixture to facilitate the coupling reaction, resulting in the formation of the desired product.

Industrial Production Methods

Industrial production of 4-(3-Bromo-5-methoxy-phenyl)-morpholin-3-one may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

4-(3-Bromo-5-methoxy-phenyl)-morpholin-3-one undergoes several types of chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

    Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

    Substitution: The bromine atom in the phenyl ring can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

    Reduction: Sodium borohydride, lithium aluminum hydride; reactions are usually performed in anhydrous solvents.

    Substitution: Nucleophiles such as amines or thiols; reactions often require a base and are conducted in polar solvents.

Major Products Formed

    Oxidation: Formation of corresponding phenolic or quinone derivatives.

    Reduction: Formation of dehalogenated or reduced phenyl derivatives.

    Substitution: Formation of substituted phenyl derivatives with various functional groups.

Scientific Research Applications

4-(3-Bromo-5-methoxy-phenyl)-morpholin-3-one has a wide range of applications in scientific research:

    Chemistry: Used as a building block in organic synthesis for the preparation of complex molecules.

    Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

    Medicine: Explored for its potential therapeutic effects and as a lead compound in drug discovery.

    Industry: Utilized in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-(3-Bromo-5-methoxy-phenyl)-morpholin-3-one involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The presence of the bromine and methoxy groups can influence the compound’s binding affinity and selectivity towards its targets. Detailed studies on its mechanism of action are essential to understand its full potential and applications.

Comparison with Similar Compounds

Comparison with Similar Morpholin-3-one Derivatives

Structural and Functional Differences

Morpholin-3-one derivatives vary primarily in the substituents on the phenyl ring, which dictate their reactivity, physical properties, and applications. Below is a comparative analysis:

Compound Substituents Molecular Weight Key Properties Applications References
4-(3-Bromo-5-methoxy-phenyl)-morpholin-3-one 3-Br, 5-OCH₃ 286.12 Bromine (electron-withdrawing), methoxy (electron-donating); likely moderate solubility in polar aprotic solvents Potential intermediate for halogen-specific coupling reactions
4-(4-Nitrophenyl)morpholin-3-one 4-NO₂ 220.19 Synthesized via nitration in aprotic solvents (e.g., yields ~50% in DMF); nitro group facilitates reduction to amine Precursor to 4-(4-aminophenyl)morpholin-3-one for antimalarial agents
4-(4-Aminophenyl)morpholin-3-one 4-NH₂ 192.22 Melting point: 160–172°C; off-white solid; synthesized via Pd/C-catalyzed hydrogenation of nitro derivatives Drug intermediate (e.g., rivaroxaban synthesis)
4-(2-Chloroethyl)morpholin-3-one 2-Cl on ethyl chain 163.6 Chloroethyl group enhances reactivity in alkylation reactions Intermediate for functionalized morpholine derivatives

Key Insights

Substituent Effects: Electron-Withdrawing Groups (Br, NO₂): Bromine and nitro groups reduce electron density on the phenyl ring, enhancing stability toward electrophilic substitution. Bromine also offers opportunities for Suzuki-Miyaura cross-coupling . Electron-Donating Groups (OCH₃, NH₂): Methoxy and amino groups increase ring electron density, improving solubility in polar solvents and enabling nucleophilic reactions (e.g., amidation in antimalarial drug synthesis) .

Synthetic Utility: 4-(4-Nitrophenyl)morpholin-3-one is critical in multistep syntheses, as its nitro group is readily reduced to an amine for further functionalization . 4-(4-Aminophenyl)morpholin-3-one is a key intermediate in rivaroxaban production, where its amine group participates in condensation reactions .

Reactivity in Solvents: Reactions in aprotic solvents (e.g., DMF, DMSO) favor nitro-substituted morpholin-3-one formation (yields ~50%), while protic solvents (e.g., butanol) inhibit lactamization .

Biological Relevance: While 4-(3-Bromo-5-methoxy-phenyl)-morpholin-3-one lacks reported bioactivity data, its nitro- and amino-substituted analogs demonstrate antimalarial and anticoagulant properties .

Biological Activity

The compound 4-(3-Bromo-5-methoxy-phenyl)-morpholin-3-one is a morpholine derivative that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article provides an overview of its synthesis, biological evaluation, and mechanisms of action, supported by relevant research findings and data tables.

The synthesis of 4-(3-Bromo-5-methoxy-phenyl)-morpholin-3-one typically involves the introduction of a methoxy group via nucleophilic substitution, followed by the addition of the morpholine ring through similar reactions with halogenated phenyl derivatives. The presence of both bromine and methoxy groups contributes to the compound's unique chemical properties, enhancing its binding affinity to various biological targets.

Anticancer Properties

Research indicates that 4-(3-Bromo-5-methoxy-phenyl)-morpholin-3-one exhibits significant anticancer activity. In vitro studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer (MDA-MB-231) and liver cancer (HepG2) cells. The compound appears to enhance caspase-3 activity, a key enzyme in the apoptotic pathway, suggesting its role as a potential anticancer agent.

Table 1: Anticancer Activity of 4-(3-Bromo-5-methoxy-phenyl)-morpholin-3-one

Cell LineConcentration (μM)Apoptosis Induction (%)Caspase-3 Activity (fold increase)
MDA-MB-2311.040.761.33
HepG210.052.031.57

Antimicrobial Activity

The compound also demonstrates antimicrobial properties against various bacterial strains. Preliminary studies have reported effective inhibition against Gram-positive and Gram-negative bacteria, indicating its potential as an antibacterial agent.

Table 2: Antimicrobial Activity of 4-(3-Bromo-5-methoxy-phenyl)-morpholin-3-one

Bacterial StrainMinimum Inhibitory Concentration (MIC)
Staphylococcus aureus50 mg/mL
Escherichia coli75 mg/mL
Pseudomonas aeruginosa100 mg/mL

The mechanism underlying the biological activity of 4-(3-Bromo-5-methoxy-phenyl)-morpholin-3-one involves its interaction with specific molecular targets. The bromine atom and methoxy group enhance its lipophilicity, allowing it to penetrate cell membranes effectively. Once inside the cell, it may bind to critical enzymes or receptors involved in cell proliferation and apoptosis.

Case Studies and Research Findings

Recent studies have highlighted the compound's potential in drug development:

  • Study on Breast Cancer Cells : A study indicated that treatment with 4-(3-Bromo-5-methoxy-phenyl)-morpholin-3-one resulted in significant morphological changes in MDA-MB-231 cells, accompanied by increased apoptosis markers .
  • In Vivo Studies : Animal model studies demonstrated that administration of this compound led to reduced tumor growth rates compared to control groups, suggesting its efficacy as an anticancer therapeutic agent .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.